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Compound of Interest

Compound Name: 6-Ethyl-3-decanol

Cat. No.: B1618612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermal properties of 6-
Ethyl-3-decanol. Due to the limited availability of experimental data for this specific compound,
this guide combines reported values with general experimental protocols applicable to long-
chain alcohols. This information is crucial for professionals in research and drug development
who require a thorough understanding of the physicochemical characteristics of such
molecules for process design, safety assessments, and formulation development.

Core Thermal Properties

The thermal properties of a substance are critical for its handling, storage, and application. The
following table summarizes the available quantitative data for 6-Ethyl-3-decanol. It is important
to note that experimentally determined values for all thermal properties of this specific alcohol
are not readily available in the literature.
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Thermal Property Value Notes
Boiling Point 239.2 °C at 760 mmHg[1] Experimentally determined.
Reported without pressure;
115-118 °C ] . )
likely a vacuum boiling point.
] ] ) No experimental or reliable
Melting Point Data not available )
predicted values found.
Flash Point 110.1°C Predicted value.
o _ No experimental or reliable
Autoignition Temperature Data not available

predicted values found.

Experimental Protocols for Thermal Property
Determination

While specific experimental data for 6-Ethyl-3-decanol is sparse, the following section outlines
detailed methodologies for determining the key thermal properties of long-chain alcohols.
These protocols are based on established analytical techniques and can be adapted for the
characterization of 6-Ethyl-3-decanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

Methodology: Ebulliometry

o Apparatus Setup: An ebulliometer, a piece of laboratory glassware designed for precise
boiling point measurement, is assembled. The apparatus typically includes a boiling flask, a
condenser, and a calibrated thermometer or thermocouple.

o Sample Preparation: A pure sample of 6-Ethyl-3-decanol is placed in the boiling flask along
with boiling chips to ensure smooth boiling.
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o Heating: The flask is gently heated. As the liquid boils, the vapor travels up to the condenser,
where it cools and liquefies, flowing back into the flask. This process allows for the
establishment of a stable equilibrium between the liquid and vapor phases.

o Temperature Measurement: The thermometer is positioned to measure the temperature of
the vapor that is in equilibrium with the boiling liquid. The temperature reading is recorded
when it stabilizes.

o Pressure Correction: The atmospheric pressure is recorded using a barometer. If the
measurement is not performed at standard atmospheric pressure (760 mmHg), a pressure
correction (e.g., using the Clausius-Clapeyron equation or established nomographs) is
applied to determine the normal boiling point.

Determination of Melting Point

The melting point is the temperature at which a solid turns into a liquid. For a long-chain
alcohol that may be a waxy solid or a liquid at room temperature, this determination might
involve cooling the sample until it solidifies.

Methodology: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, accurately weighed sample of 6-Ethyl-3-decanol is
hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

e Instrument Setup: The DSC instrument is calibrated using a standard with a known melting
point (e.g., indium). A temperature program is set, which includes cooling the sample to a
temperature well below its expected melting point, followed by a controlled heating ramp
(e.g., 1-10 °C/min).

o Measurement: The sample and reference pans are heated at the same rate. The instrument
measures the difference in heat flow required to maintain both pans at the same
temperature.

» Data Analysis: A phase transition, such as melting, results in an endothermic peak in the
DSC thermogram. The onset temperature of this peak is typically reported as the melting
point.
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Determination of Flash Point

The flash point is the lowest temperature at which a volatile substance can vaporize to form an
ignitable mixture in air.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus Setup: A closed-cup flash point tester consists of a sample cup with a tightly fitting
lid, a stirring mechanism, a heating source, and a device for introducing an ignition source.

o Sample Introduction: The sample cup is filled with 6-Ethyl-3-decanol to a specified level.

e Heating and Stirring: The sample is heated at a slow, constant rate while being continuously
stirred.

« Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source
(a small flame or an electric spark) is briefly introduced into the vapor space above the liquid
through an opening in the lid.

o Flash Point Determination: The flash point is the lowest temperature at which the application
of the ignition source causes the vapors to ignite momentarily (a "flash™).

Determination of Autoignition Temperature

The autoignition temperature is the lowest temperature at which a substance will
spontaneously ignite in a normal atmosphere without an external source of ignition.

Methodology: ASTM E659 Standard Test Method

o Apparatus Setup: A 500-mL borosilicate glass flask is placed in a furnace with a controlled
temperature. A thermocouple is used to measure the temperature within the flask.

o Sample Injection: A small, measured volume of 6-Ethyl-3-decanol is injected into the heated
flask.

e Observation: The time until ignition is observed. A "go" is recorded if ignition occurs within a
specified time (typically 5 minutes), and a "no-go" is recorded if it does not.
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o Temperature Variation: The test is repeated at various furnace temperatures, with the
temperature being decreased for a "go" and increased for a "no-go".

» Autoignition Temperature Determination: The lowest flask temperature at which ignition is
observed for a given sample volume is determined to be the autoignition temperature.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the experimental determination of the
thermal properties of an alcohol like 6-Ethyl-3-decanol.

Caption: Workflow for Experimental Determination of Thermal Properties.

Conclusion

This technical guide provides the currently available thermal property data for 6-Ethyl-3-
decanol and outlines the standard experimental methodologies for their determination. The
lack of comprehensive experimental data highlights an area for future research. For
professionals in drug development and other scientific fields, understanding these properties is
essential for ensuring the safety, efficacy, and stability of products and processes involving this
compound. It is recommended that for any critical application, the thermal properties be
experimentally verified.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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